Cas no 479195-19-2 (2-Oxa-8-azaspiro[4.5]decane hydrochloride)

• Product Name: 2-Oxa-8-azaspiro[4.5]decane hydrochloride
• CAS No: 479195-19-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD11035930
• CID: 328296
• PubChem ID: 21955264
• Update Time: 2025-05-22

2-Oxa-8-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decane hydrochloride
• 2-Oxa-8-azaspiro[4.5]decane, hydrochloride (1:1)
• 2-OXA-8-AZASPIRO[4.5]DECANE HCL
• 2-Oxa-8-azaspiro[4.5]decane, hydrochloride
• 2-oxa-8-azaspiro[4.5]decane;hydrochloride
• 2-oxa-8-aza-spiro[4.5]decane hydrochloride
• PubChem19736
• NAPOHLRYXDDENP-UHFFFAOYSA-N
• BCP16882
• SB20119
• NE59389
• 2-oxa-8-azaspiro[4,5]decane hydrochloride
• 2-Oxa-8-aza-spiro[4.5]decane hydrochloride salt
• S14-
• A872020
• DS-17366
• CS-B0027
• AMY9035
• 3-Oxa-8-azaspiro[4.5]decane hydrochloride
• 2-Oxa-8-azaspiro[4.5]decanehydrochloride
• EN300-119424
• 479195-19-2
• AKOS016007471
• MFCD11035930
• SY097917
• 2-Oxa-8-azaspiro[4.5]decane--hydrogen chloride (1/1)
• SCHEMBL3412745
• DTXSID40620726

• MDL： MFCD11035930
• Inchi： 1S/C8H15NO.ClH/c1-4-9-5-2-8(1)3-6-10-7-8;/h9H,1-7H2;1H
• InChI Key： NAPOHLRYXDDENP-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(C1)CCNCC2

Computed Properties

• Exact Mass: 177.09200
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 1.90730

2-Oxa-8-azaspiro[4.5]decane hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Oxa-8-azaspiro[4.5]decane hydrochloride

Comprehensive Overview of 2-Oxa-8-azaspiro[4.5]decane hydrochloride (CAS No. 479195-19-2)

2-Oxa-8-azaspiro[4.5]decane hydrochloride (CAS No. 479195-19-2) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and hydrochloride salt form make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound's molecular architecture features a fused oxa-aza ring system, which enhances its stability and bioavailability. This characteristic has led to its inclusion in studies focusing on central nervous system (CNS) drug development, a hot topic in modern pharmacology. With the rise of AI-driven drug design, 479195-19-2 is frequently referenced in computational chemistry databases, highlighting its relevance in virtual screening and molecular docking experiments.

In synthetic chemistry, 2-Oxa-8-azaspiro[4.5]decane hydrochloride serves as a key building block for constructing spirocyclic scaffolds, a class of structures prevalent in FDA-approved drugs. Its hydrogen chloride salt form improves solubility, facilitating its use in aqueous reaction conditions. Recent publications emphasize its role in developing allosteric modulators and enzyme inhibitors, addressing trending searches like "spirocyclic compounds in drug discovery" and "heterocyclic intermediates for CNS drugs."

From an industrial perspective, the compound's scalable synthesis and high purity (>98%) make it a preferred choice for contract manufacturing organizations (CMOs). Its applications extend to peptide mimetics and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields in biopharma. Environmental considerations are also met, as its synthesis adheres to green chemistry principles, reducing waste generation—a priority for sustainable pharmaceutical production.

Analytical studies of 479195-19-2 employ advanced techniques such as HPLC-MS and NMR spectroscopy to ensure batch consistency. These methods align with regulatory requirements for Good Manufacturing Practice (GMP), a critical concern for quality-focused buyers. The compound's storage stability under controlled conditions further enhances its logistical advantages for global supply chains.

Emerging trends in precision medicine have amplified interest in 2-Oxa-8-azaspiro[4.5]decane hydrochloride as a potential enabler of personalized therapeutics. Its compatibility with high-throughput screening (HTS) platforms allows rapid evaluation in diverse biological assays. Additionally, its patent landscape is actively monitored by IP analysts, reflecting its commercial viability in next-generation drug pipelines.

In summary, 2-Oxa-8-azaspiro[4.5]decane hydrochloride (CAS No. 479195-19-2) represents a multifaceted tool for modern chemical and pharmaceutical innovation. Its intersection with cutting-edge research areas—from AI-assisted molecular design to sustainable synthesis—positions it as a compound of enduring scientific and industrial value.